Cas no 2680877-31-8 (2-(Tert-butoxy)-3-acetamidopropanoic acid)

• Product Name: 2-(Tert-butoxy)-3-acetamidopropanoic acid
• CAS No: 2680877-31-8
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 5651734
• PubChem ID: 165919909
• Update Time: 2025-06-14

2-(Tert-butoxy)-3-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272524
• 2-(tert-butoxy)-3-acetamidopropanoic acid
• 2680877-31-8
• 2-(Tert-butoxy)-3-acetamidopropanoic acid

• Inchi： 1S/C9H17NO4/c1-6(11)10-5-7(8(12)13)14-9(2,3)4/h7H,5H2,1-4H3,(H,10,11)(H,12,13)
• InChI Key： NGICVTQJAHMEFD-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)CNC(C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(Tert-butoxy)-3-acetamidopropanoic acid

Recent Advances in the Study of 2-(Tert-butoxy)-3-acetamidopropanoic acid (CAS: 2680877-31-8)

2-(Tert-butoxy)-3-acetamidopropanoic acid (CAS: 2680877-31-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its tert-butoxy and acetamido functional groups, has shown promising potential in various applications, including drug synthesis, peptide modification, and as a building block for more complex molecular structures. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing valuable insights for researchers in the field.

The synthesis of 2-(Tert-butoxy)-3-acetamidopropanoic acid has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic method that enhances the efficiency of the synthesis process, reducing byproduct formation and increasing overall yield. This advancement is particularly significant for large-scale production, where consistency and cost-effectiveness are critical factors.

In terms of biological applications, 2-(Tert-butoxy)-3-acetamidopropanoic acid has been investigated for its role in peptide modification. Researchers have utilized this compound to introduce protective groups in peptide synthesis, thereby improving the stability and bioavailability of peptide-based therapeutics. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its use in the development of novel antimicrobial peptides, demonstrating enhanced efficacy against resistant bacterial strains.

Furthermore, the compound's physicochemical properties, such as solubility and stability under various conditions, have been extensively studied. These properties are crucial for its application in drug formulation and delivery systems. A 2023 study in the European Journal of Pharmaceutical Sciences explored the compound's behavior in different solvent systems, providing a foundation for its use in pharmaceutical formulations.

In conclusion, 2-(Tert-butoxy)-3-acetamidopropanoic acid (CAS: 2680877-31-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis and applications underscore its potential to contribute to the development of new therapeutic agents and drug delivery systems. Continued research in this area is expected to yield further innovations and applications in the near future.